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Compound of Interest

Compound Name: 2-Bromo-5-fluorotoluene

Cat. No.: B1266450

Essential Safety and Handling Guide for 2-
Bromo-5-fluorotoluene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use of 2-Bromo-5-fluorotoluene (CAS No. 452-63-1), including
personal protective equipment (PPE), operational plans, and disposal protocols.

Hazard Summary

2-Bromo-5-fluorotoluene is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2][3][4] It may also cause respiratory irritation.[1][2][4] Adherence to the following
safety protocols is critical to mitigate these risks.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
2-Bromo-5-fluorotoluene, based on safety data sheet (SDS) recommendations.[1][5]
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Protection Type

Specification

Standard

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

EN 166 (EU) or NIOSH (US)
approved.[1][2]

Skin Protection

Chemical-resistant, impervious
gloves. Fire/flame resistant

and impervious clothing.

Gloves must satisfy EU
Directive 89/686/EEC and the
standard EN 374.[1]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or irritation is experienced. A
type ABEK (EN14387)
respirator filter is

recommended.

NIOSH (US) or EN 149 (EU)

approved respirator.[5]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Handling Protocol

» Ventilation: Always handle 2-Bromo-5-fluorotoluene in a well-ventilated area, preferably

within a chemical fume hood.[1][5]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][3] No smoking.[1][2][3]

e Grounding: Ground and bond container and receiving equipment to prevent static

discharges.[1][2][3]

e Tools: Use non-sparking tools.[1][2][3]

e Personal Hygiene: Wash hands thoroughly after handling.[1][2][3] Do not eat, drink, or

smoke when using this product.[6]
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Storage Protocol

Parameter Requirement
Container Keep container tightly closed.[1][2][3]
) Store in a cool, dry, and well-ventilated place.[1]
Location
[21[3]
Security Store locked up.[1][2][3]

Emergency Response Plan

In the event of an emergency, immediate and appropriate action is critical.

Exposure Scenarios and First Aid

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][3][7]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water or shower.[1][2] If
skin irritation occurs, get medical

advice/attention.[2]

Remove person to fresh air and keep

Inhalation comfortable for breathing.[1][2] Call a poison
center or doctor if you feel unwell.[2]
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Consult a physician.[3]

Spill and Fire Response
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Incident

Response Protocol

Minor Spill

Absorb spill with inert material (e.g., dry sand or
earth) and place it into a chemical waste

container.[5] Ventilate the area.

Major Spill

Evacuate the area. Remove all sources of
ignition. Contain the spill if possible. Contact

environmental health and safety personnel.

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish.[1] Do NOT use a
water jet.[3] Firefighters should wear self-

contained breathing apparatus.[1][3]

Disposal Plan

Proper disposal of 2-Bromo-5-fluorotoluene and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Type

Disposal Method

Unused Product

Dispose of contents/container to an appropriate
treatment and disposal facility in accordance
with applicable laws and regulations.[1] Offer
surplus and non-recyclable solutions to a

licensed disposal company.[8]

Contaminated PPE

Dispose of as hazardous waste in accordance

with local, state, and federal regulations.

Empty Containers

Empty containers retain product residue and
can be dangerous. Do not pressurize, cut, weld,
braze, solder, drill, grind, or expose empty

containers to heat, sparks, or open flames.[5]

Workflow for Safe Handling of 2-Bromo-5-fluorotoluene
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Workflow for Safe Handling of 2-Bromo-5-fluorotoluene
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A flowchart outlining the safe handling process for 2-Bromo-5-fluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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